Cas no 1496702-59-0 (2-Bromo-3-(cyclohexylmethoxy)pyridine)

• Product Name: 2-Bromo-3-(cyclohexylmethoxy)pyridine
• CAS No: 1496702-59-0
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• MDL: MFCD20900228
• CID: 4782260
• Update Time: 2025-06-09

2-Bromo-3-(cyclohexylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(cyclohexylmethoxy)pyridine
• 2-Bromo-3-(cyclohexylmethoxy)pyridine

• MDL： MFCD20900228
• Inchi： 1S/C12H16BrNO/c13-12-11(7-4-8-14-12)15-9-10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9H2
• InChI Key： MNVBMLVMRSIBQJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)OCC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-3-(cyclohexylmethoxy)pyridine

Introduction to 2-Bromo-3-(cyclohexylmethoxy)pyridine (CAS No. 1496702-59-0)

2-Bromo-3-(cyclohexylmethoxy)pyridine (CAS No. 1496702-59-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom at the 2-position and a cyclohexylmethoxy group at the 3-position of the pyridine ring. These functionalities endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications, particularly in drug discovery and development.

The synthesis of 2-Bromo-3-(cyclohexylmethoxy)pyridine typically involves multi-step reactions, starting from readily available starting materials. One common approach is to begin with 3-hydroxypyridine, which can be alkylated with cyclohexylmethyl bromide to form 3-(cyclohexylmethoxy)pyridine. Subsequent bromination at the 2-position yields the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In recent years, 2-Bromo-3-(cyclohexylmethoxy)pyridine has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. Its bromine substituent can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups. This flexibility makes it an ideal intermediate for the preparation of complex molecules with specific biological activities.

One notable application of 2-Bromo-3-(cyclohexylmethoxy)pyridine is in the development of novel therapeutic agents. For instance, a recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of pyridine-based inhibitors targeting specific enzymes involved in cancer progression. The resulting compounds exhibited potent inhibitory activity and demonstrated promising antitumor effects in preclinical models.

Beyond its role in drug discovery, 2-Bromo-3-(cyclohexylmethoxy)pyridine has also been explored for its potential as a ligand in metal-catalyzed reactions. The cyclohexylmethoxy group provides steric and electronic properties that can influence the reactivity and selectivity of transition metal catalysts. This has led to its use in palladium-catalyzed cross-coupling reactions, where it serves as an efficient coupling partner for the formation of carbon-carbon bonds.

The physical and chemical properties of 2-Bromo-3-(cyclohexylmethoxy)pyridine have been well-characterized through various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational behavior, which are crucial for understanding its reactivity and biological activity.

In terms of safety and handling, 2-Bromo-3-(cyclohexylmethoxy)pyridine should be stored under dry conditions and protected from light to maintain its stability. It is generally considered to have low toxicity but should be handled with appropriate precautions to avoid skin contact or inhalation. Standard laboratory safety protocols should be followed when working with this compound.

The future prospects for 2-Bromo-3-(cyclohexylmethoxy)pyridine are promising, driven by ongoing research efforts aimed at expanding its applications in medicinal chemistry and materials science. As new synthetic methods and catalytic systems are developed, this compound is likely to play an increasingly important role in the creation of innovative pharmaceuticals and functional materials.